AG-2000 Free Base
AG-2000 Free Base
AG-2000 Free Base is a bio-active chemical. Detailed information has not been published.
Brand Name:
Vulcanchem
CAS No.:
111712-15-3
VCID:
VC0517481
InChI:
InChI=1S/C16H13F3N3OS/c1-10-13-8-24-22-12-5-3-2-4-11(12)20-15(22)21(13)7-6-14(10)23-9-16(17,18)19/h2-7H,8-9H2,1H3/q+1
SMILES:
CC1=C(C=C[N+]2=C1CSN3C2=NC4=CC=CC=C43)OCC(F)(F)F
Molecular Formula:
C16H13F3N3OS+
Molecular Weight:
352.4 g/mol
AG-2000 Free Base
CAS No.: 111712-15-3
Inhibitors
VCID: VC0517481
Molecular Formula: C16H13F3N3OS+
Molecular Weight: 352.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 111712-15-3 |
---|---|
Product Name | AG-2000 Free Base |
Molecular Formula | C16H13F3N3OS+ |
Molecular Weight | 352.4 g/mol |
IUPAC Name | 6-methyl-5-(2,2,2-trifluoroethoxy)-9-thia-10,17-diaza-2-azoniatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),2(7),3,5,11,13,15-heptaene |
Standard InChI | InChI=1S/C16H13F3N3OS/c1-10-13-8-24-22-12-5-3-2-4-11(12)20-15(22)21(13)7-6-14(10)23-9-16(17,18)19/h2-7H,8-9H2,1H3/q+1 |
Standard InChIKey | XOYHDVHYLZPBAO-UHFFFAOYSA-N |
SMILES | CC1=C(C=C[N+]2=C1CSN3C2=NC4=CC=CC=C43)OCC(F)(F)F |
Canonical SMILES | CC1=C(C=C[N+]2=C1CSN3C2=NC4=CC=CC=C43)OCC(F)(F)F |
Appearance | Solid powder |
Description | AG-2000 Free Base is a bio-active chemical. Detailed information has not been published. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | AG-2000 Free Base; AG2000 Free Base;Lansoprazole sulfenamide active metabolite; UNII-7EMR32786O; |
PubChem Compound | 163862 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume